Cas no 3093-97-8 (6-Fluoro-1H-indole-2-carboxylic acid)

6-Fluoro-1H-indole-2-carboxylic acid structure
3093-97-8 structure
Product Name:6-Fluoro-1H-indole-2-carboxylic acid
CAS No:3093-97-8
MF:C9H6FNO2
MW:179.147845745087
MDL:MFCD01863162
CID:43804
PubChem ID:4307444
Update Time:2025-04-18

6-Fluoro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-1H-indole-2-carboxylic acid
    • 6-Fluoroindole-2-carboxylic Acid
    • 1H-INDOLE-2-CARBOXYLIC ACID,6-FLUORO-
    • 2-carboxy-6-fluoroindole
    • 6-Fluor-indol-2-carbonsaeure
    • F0835
    • DTXSID50401780
    • CS-W001533
    • HMS1699P02
    • Z119989546
    • 3093-97-8
    • 1H-Indole-2-carboxylic acid, 6-fluoro-
    • AMY1914
    • AKOS000302315
    • BCP26686
    • BB 0248960
    • SY041968
    • J-518701
    • MFCD01863162
    • SB18478
    • FT-0601324
    • BH-0440
    • 6-Fluoro-1H-indole-2-carboxylicacid
    • A15467
    • AC-9840
    • SCHEMBL1144377
    • EN300-15088
    • DB-005394
    • STK893465
    • DTXCID80352635
    • 815-842-1
    • MDL： MFCD01863162
    • Inchi： 1S/C9H6FNO2/c10-6-2-1-5-3-8(9(12)13)11-7(5)4-6/h1-4,11H,(H,12,13)
    • InChI Key： LRTIKMXIKAOCDM-UHFFFAOYSA-N
    • SMILES： FC1C=CC2C=C(C(=O)O)NC=2C=1

Computed Properties

  • Exact Mass: 179.03800
  • Monoisotopic Mass: 179.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 53.1A^2

Experimental Properties

  • Density: 1.51
  • Melting Point: 244-250°C
  • Boiling Point: 422.2°C at 760 mmHg
  • Flash Point: 209.1 ºC
  • Refractive Index: 1.692
  • PSA: 53.09000
  • LogP: 2.00520
  • Sensitiveness: Light Sensitive

6-Fluoro-1H-indole-2-carboxylic acid Security Information

6-Fluoro-1H-indole-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Fluoro-1H-indole-2-carboxylic acid Pricemore >>

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6-Fluoro-1H-indole-2-carboxylic acid Production Method

6-Fluoro-1H-indole-2-carboxylic acid Related Literature

  • 1. Notes
    William Bradley,K. H. Shah,A. R. Battersby,T. P. Edwards,E. B. McCall,B. B. Millward,D. Güren,T. Urbański,Ernst D. Bergmann,Zvi Pelchowicz J. Chem. Soc. 1959 1908

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